2-fluoro-N-piperidin-4-ylmethyl-benzenesulfonamide

• Molecular Formula: C12H17FN2O2S
• Molecular Weight: 272.34 g/mol
• IUPAC Name: 2-fluoro-N-(piperidin-4-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C12H17FN2O2S/c13-11-3-1-2-4-12(11)18(16,17)15-9-10-5-7-14-8-6-10/h1-4,10,14-15H,5-9H2
• InChI Key: GVCGKZYUOJMKER-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CNS(=O)(=O)C2=CC=CC=C2F

Description

2-fluoro-N-piperidin-4-ylmethyl-benzenesulfonamide is a useful research compound. Its molecular formula is C12H17FN2O2S and its molecular weight is 272.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-aminomethyl-piperidine-1-carboxylic acid tert-butyl ester (60 mg, 0.28 mmol) and diisopropylethylamine (49 mL, 0.28 mmol) in CH2Cl2 (2 mL) was added 2-fluorobenzenesulfonyl chloride (54 mg, 0.28 mmol) and the mixture was stirred at ambient temperature for 18 hr. To the resulting mixture was added trifluoroacetic acid (0.70 mL) and stirred at ambient temperature for 18 hr. The reaction mixture was concentrated and neutralized with saturated aqueous NaHCO3. The aqueous layer was extracted with EtOAc, and the organic layer was concentrated to give 2-fluoro-N-piperidin-4-ylmethyl-benzenesulfonamide as a pale yellow solid. To a solution of above solid (0.076 g, 0.28 mmol) and diisopropylethylamine (0.072 mL, 0.42 mmol) in 2-propanol (3 mL) was added (2-chloro-quinazolin-4-yl)-dimethyl-amine obtained in step B of example 1 (0.044 g, 0.21 mmol) and the resulting mixture was stirred at 100° C. for 18 hr. The mixture was concentrated, and the residue was purified by column chromatography (silica gel, 5% MeOH in CH2Cl2) to give N-[1-(4-dimethylamino-quinazolin-2-yl)-piperidin-4-ylmethyl]-2-fluoro-benzenesulfonamide as a pale yellow solid (0.024 g, 26%).